Cas no 1956328-07-6 (1H-Pyrazol-5-amine, 1-methyl-N-(triphenylmethyl)-)

• Product Name: 1H-Pyrazol-5-amine, 1-methyl-N-(triphenylmethyl)-
• CAS No: 1956328-07-6
• MF: C₂₃H₂₁N₃
• MW: 339.432945013046
• CID: 5163018
• Update Time: 2025-06-10

1H-Pyrazol-5-amine, 1-methyl-N-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-methyl-N-(triphenylmethyl)-

• Inchi： 1S/C23H21N3/c1-26-22(17-18-24-26)25-23(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-18,25H,1H3
• InChI Key： VESLHAZVGLNWLE-UHFFFAOYSA-N
• SMILES： N1(C)C(NC(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)=CC=N1

Additional information on 1H-Pyrazol-5-amine, 1-methyl-N-(triphenylmethyl)-

1H-Pyrazol-5-amine, 1-methyl-N-(triphenylmethyl)- (CAS No. 1956328-07-6): A Comprehensive Overview

The compound 1H-Pyrazol-5-amine, 1-methyl-N-(triphenylmethyl)-, identified by its CAS number CAS No. 1956328-07-6, is a significant molecule in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a pyrazole core, combined with a methyl and triphenylmethyl substituents, makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

In recent years, the exploration of pyrazole derivatives has been extensively studied for their biological activities. Pyrazole compounds are known for their broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific modification of 1H-Pyrazol-5-amine, 1-methyl-N-(triphenylmethyl)- with a triphenylmethyl group enhances its lipophilicity, which is a crucial factor in drug bioavailability and membrane permeability.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The pyrazole ring can serve as a privileged scaffold, allowing for further functionalization to create molecules with enhanced binding affinity to biological targets. This flexibility has made it a valuable building block in the design of small-molecule drugs targeting various diseases.

Recent studies have highlighted the importance of optimizing the substitution pattern on the pyrazole ring to achieve desired pharmacological outcomes. The introduction of electron-withdrawing groups or bulky substituents can significantly alter the electronic properties and steric environment of the molecule, influencing its interactions with biological receptors. In the case of 1H-Pyrazol-5-amine, 1-methyl-N-(triphenylmethyl)-, the triphenylmethyl group contributes to strong hydrophobic interactions, which can be beneficial in designing drugs that require tight binding to their targets.

The compound's structural features also make it an interesting candidate for computational studies aimed at understanding molecular interactions. Advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, can provide insights into how 1H-Pyrazol-5-amine, 1-methyl-N-(triphenylmethyl)- interacts with biological macromolecules like enzymes and receptors. These studies are crucial for rational drug design and can accelerate the discovery of novel therapeutic agents.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as a potential lead for new drugs. Researchers have been exploring its efficacy in models of inflammation and cancer, where pyrazole derivatives have demonstrated significant activity. The combination of structural diversity and biological activity makes 1H-Pyrazol-5-amine, 1-methyl-N-(triphenylmethyl)- a promising candidate for further investigation in clinical settings.

The development of new pharmaceuticals often involves a multi-step synthesis process to obtain the desired compound in high purity. The synthesis of 1H-Pyrazol-5-amine, 1-methyl-N-(triphenylmethyl)- requires careful optimization to ensure yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to produce larger quantities of this compound for research purposes.

The safety and regulatory aspects of working with this compound are also important considerations. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Good laboratory practices (GLP) should be adhered to during synthesis and characterization to maintain high standards of quality control.

The future prospects for 1H-Pyrazol-5-amine, 1-methyl-N-(triphenylmethyl)- are bright, with ongoing research aimed at expanding its applications in drug development. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical therapies that benefit patients worldwide.